4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H24FN5O/c21-17-5-3-16(4-6-17)13-20(27)26-11-9-25(10-12-26)19-14-18(22-15-23-19)24-7-1-2-8-24/h3-6,14-15H,1-2,7-13H2
• InChI Key: KTFLTPDKWMRIJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C20H24FN5O
• Molecular Weight: 369.4 g/mol

Description

4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine, also known as FP-6, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications. FP-6 is a pyrimidine derivative that has been shown to exhibit promising pharmacological properties, making it a subject of interest for further research.

Mechanism of Action

4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine acts as a selective antagonist of the 5-HT7 serotonin receptor, which is involved in the regulation of mood, cognition, and sleep. By blocking this receptor, 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine modulates the activity of the serotonergic system, leading to its pharmacological effects.
Biochemical and Physiological Effects:
4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of intracellular signaling pathways, and the inhibition of cell proliferation. 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has also been shown to have anxiolytic and antidepressant effects, as well as the potential to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine in lab experiments is its selectivity for the 5-HT7 serotonin receptor, which allows for the specific modulation of this receptor without affecting other receptors. However, one limitation of using 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Further research on 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine could focus on its potential therapeutic applications in various fields of medicine, including oncology, neurology, and psychiatry. In oncology, research could focus on the development of 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine as a potential anticancer agent. In neurology, research could focus on the potential of 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine to treat neurodegenerative diseases. In psychiatry, research could focus on the development of 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine as a potential anxiolytic and antidepressant agent. Additionally, further research could focus on the optimization of the synthesis and formulation of 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine to improve its solubility and bioavailability.

Synthesis Methods

4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine can be synthesized through a multistep process, starting with the reaction of 4-fluorobenzoyl chloride with piperazine to form 4-(4-fluorophenyl)acetyl)piperazine. This intermediate is then reacted with 6-chloro-1-pyrrolidinecarboxylic acid to yield 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine. The synthesis of 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has been studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and psychiatry. In oncology, 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 4-{4-[(4-fluorophenyl)acetyl]-1-piperazinyl}-6-(1-pyrrolidinyl)pyrimidine has been shown to have anxiolytic and antidepressant effects.